Cas no 1503572-46-0 (2-Cyano-3,6-difluorobenzoic acid)

• Product Name: 2-Cyano-3,6-difluorobenzoic acid
• CAS No: 1503572-46-0
• MF: C₈H₃F₂NO₂
• MW: 183.111728906631
• MDL: MFCD26687940
• CID: 4785419
• Update Time: 2025-10-28

2-Cyano-3,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,6-difluorobenzoic acid

• MDL： MFCD26687940
• Inchi： 1S/C8H3F2NO2/c9-5-1-2-6(10)7(8(12)13)4(5)3-11/h1-2H,(H,12,13)
• InChI Key： UXWPNIALSMRJGW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C#N)=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-3,6-difluorobenzoic acid

2-Cyano-3,6-difluorobenzoic Acid (CAS No. 1503572-46-0): Properties, Applications, and Market Insights

2-Cyano-3,6-difluorobenzoic acid (CAS No. 1503572-46-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique cyano and difluoro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula is C₈H₃F₂NO₂, and it exhibits distinct chemical properties that make it valuable for various industrial applications.

The growing demand for fluorinated organic compounds in drug discovery and agrochemical development has positioned 2-cyano-3,6-difluorobenzoic acid as a critical building block. Researchers are particularly interested in its potential to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in designing next-generation therapeutics.

One of the most searched questions related to this compound is: "What are the applications of 2-cyano-3,6-difluorobenzoic acid in medicinal chemistry?" The answer lies in its ability to act as a precursor for bioactive molecules. For instance, it is used in the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. Additionally, its fluorine atoms contribute to improved binding affinity and selectivity in target interactions, a feature highly sought after in modern drug design.

From an industrial perspective, 2-cyano-3,6-difluorobenzoic acid is also utilized in the production of advanced materials. Its incorporation into liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs) has been explored due to its electron-withdrawing properties. This aligns with the current trend of sustainable and high-performance materials in the electronics sector.

The synthesis of 2-cyano-3,6-difluorobenzoic acid typically involves multi-step reactions, including halogenation and cyanation processes. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact, a topic that resonates with today's eco-conscious consumers. Innovations in catalytic methods and solvent-free reactions are being investigated to improve the efficiency of its production.

Market analysts predict a steady growth trajectory for fluorinated benzoic acid derivatives, driven by their expanding applications in life sciences and electronics. The compound's CAS No. 1503572-46-0 is frequently referenced in patent filings, underscoring its commercial relevance. Companies specializing in fine chemicals are scaling up production to meet the rising demand from pharmaceutical and agrochemical sectors.

In summary, 2-cyano-3,6-difluorobenzoic acid is a compound of high scientific and industrial significance. Its unique structural features and broad applicability make it a subject of ongoing research and development. As the chemical industry continues to evolve, this compound is poised to play a pivotal role in shaping future innovations.